Cas no 25503-90-6 (1-Acetylpiperidine-4-carboxylic acid)

• Product Name: 1-Acetylpiperidine-4-carboxylic acid
• CAS No: 25503-90-6
• Molecular Formula: C₈H₁₃NO₃
• Molecular Weight: 171.1937
• MDL: MFCD00023706
• CID: 52742
• PubChem ID: 117255

1-Acetylpiperidine-4-carboxylic acid Properties

Names and Identifiers

• 1-Acetylpiperidine-4-carboxylic acid
• N-Acetylisonipecotic acid~Ac-DL-Inp-OH
• 1-Acetyl-4-piperidinecarboxylic Acid
• 1-Acetylisonipecotic Acid
• Acetylisonipecotic acid
• acetylpiperidine-4-carboxylic acid
• l-acetyl-piperidine-4-carboxylic acid
• N-acetyl-4-piperidine carboxylic acid
• 1-acetyl-4-piperidine carboxylic acid
• N-Acetylisonipecotic acid
• 4-Piperidinecarboxylic acid, 1-acetyl-
• WFCLWJHOKCQYOQ-UHFFFAOYSA-N
• n-acetyl-4-piperidinecarboxylic acid
• 1-acetyl-piperidine-4-carboxylic acid
• Maybridge1_003128
• 1-Acetylpiperidine-4-carboxylic acid,
• N-acetyl isonipecotic acid
• 4-carboxypiperidineacetam
• 1-Acetylpiperidine-4-carboxylic acid, 97%
• 1_acetylpiperidine_4_carboxylic_acid
• 1-Acetyl-4-piperidinecarboxylic acid
• AQ-358/42531503
• SCHEMBL191353
• AMY32509
• UNII-G4N4ECA9RB
• 1-Acetylpiperidine-4-carboxylicacid
• 4-acetylpiperidine-1-carboxylic acid
• SB17852
• Q-103010
• N-acetylpiperidine-4-carboxylic acid
• 25503-90-6
• DTXSID80180192
• FT-0607294
• NS00027904
• CS-0011192
• SY007534
• MFCD00023706
• AC-15315
• 5P-083
• G4N4ECA9RB
• EINECS 247-049-6
• CCG-48266
• SR-01000637821-1
• EN300-18557
• 1-acetylpiperidin-4-carboxylic acid
• Z85885967
• 1-acetylisonipecotic acid
• AKOS000264472
• BP-10288
• HMS550G04
• n-acetylisonipecotinic acid
• F2190-0008
• BBL022569
• DB-013081
• STL170033

• MDL： MFCD00023706
• InChIKey： WFCLWJHOKCQYOQ-UHFFFAOYSA-N
• Inchi： 1S/C8H13NO3/c1-6(10)9-4-2-7(3-5-9)8(11)12/h7H,2-5H2,1H3,(H,11,12)
• SMILES： O([H])C(C1([H])C([H])([H])C([H])([H])N(C(C([H])([H])[H])=O)C([H])([H])C1([H])[H])=O
• BRN： 389577

Computed Properties

• Exact Mass: 171.09000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 171.09
• Heavy Atom Count: 12
• Complexity: 195
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 57.6

Experimental Properties

• LogP: 0.26740
• PSA: 57.61000
• Refractive Index: 1.4750 (estimate)
• Water Partition Coefficient: 50 g/L (20 ºC)
• Boiling Point: 301.17°C (rough estimate)
• Melting Point: 182.0 to 186.0 deg-C
• Flash Point: 180ºC
• Color/Form: Powder
• Solubility: Not determined
• Density: 1.1998 (rough estimate)

1-Acetylpiperidine-4-carboxylic acid Security Information

• Symbol:
• WGK Germany：2
• Safety Term：S26;S37/39
• Safety Instruction： S26-S36-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H315,H317,H319,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 22-36/37/38-43
• Signal Word：Warning
• HazardClass：IRRITANT

1-Acetylpiperidine-4-carboxylic acid Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%